Cas no 658702-38-6 (1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-)

1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis- structure
658702-38-6 structure
Product Name:1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-
CAS No:658702-38-6
MF:C18H18B2O4
MW:319.955125331879
CID:388818
PubChem ID:71370056
Update Time:2025-04-19

1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-
    • 2-[4-[2-[4-(1,3,2-dioxaborolan-2-yl)phenyl]ethenyl]phenyl]-1,3,2-dioxaborolane
    • 658702-38-6
    • 2,2'-[Ethene-1,2-diyldi(4,1-phenylene)]bis(1,3,2-dioxaborolane)
    • DTXSID90793055
    • Inchi: 1S/C18H18B2O4/c1(15-3-7-17(8-4-15)19-21-11-12-22-19)2-16-5-9-18(10-6-16)20-23-13-14-24-20/h1-10H,11-14H2
    • InChI Key: MIGLUYYNTUIIKA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C=CC3C=CC(B4OCCO4)=CC=3)=CC=2)OCC1

Computed Properties

  • Exact Mass: 320.1391194g/mol
  • Monoisotopic Mass: 320.1391194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 36.9Ų
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